Cas no 112960-56-2 ((3-Methyl-1,2,4-oxadiazol-5-yl)methanol)

(3-Methyl-1,2,4-oxadiazol-5-yl)methanol Properties

Names and Identifiers

• (3-Methyl-1,2,4-oxadiazol-5-yl)methanol
• 1,2,4-Oxadiazole-5-methanol,3-methyl-
• 3-methyl-5-hydroxymethyl-1,2,4-oxadiazole
• (3-methyl-1,2,4-oxadiazol-5-yl)methanol(SALTDATA: FREE)
• 1,2,4-Oxadiazole-5-methanol,3-methyl
• (3-Methyl-[1,2,4]oxadiazol-5-yl)-methanol
• AKOS009590084
• CS-0085088
• OQKJMIGPYYWVKU-UHFFFAOYSA-N
• EN300-64616
• SCHEMBL1092471
• SY083906
• AB44080
• DTXSID70555451
• BS-12896
• (2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-Morpholinehydrochloride
• 112960-56-2
• MFCD08236813
• D83218
• (3-methyl-1,2,4-oxadiazol-5-yl)methanol
• Z431951984
• 1,2,4-Oxadiazole-5-methanol, 3-methyl-
• ALBB-017820
• (3-METHYL-1,2,4-OXADIAZOL-5-YL)METHANOL
• +Expand

• MDL： MFCD08236813
• InChIKey： OQKJMIGPYYWVKU-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6N2O2/c1-3-5-4(2-7)8-6-3/h7H,2H2,1H3
• SMILES： CC1=NOC(=N1)CO

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.042927438g/mol
• Heavy Atom Count: 8
• Complexity: 78.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• LogP: -0.12970
• PSA: 59.15000
• Refractive Index: 1.497
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 103.9°C
• Density: 1.285

(3-Methyl-1,2,4-oxadiazol-5-yl)methanol Security Information

(3-Methyl-1,2,4-oxadiazol-5-yl)methanol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%